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Lithium methacrylate synthesis from
methacrylic acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lithium methacrylate

CAS No.: 13234-23-6

Cat. No.: S1909528

Chemical Identification and Properties

The table below consolidates key data for lithium methacrylate from various chemical databases.

Property Value |/ Description

CAS Number 13234-23-6 [1] [2] [3]

Molecular CaHsLiO2 [1] [2]

Formula

Average Mass 92.02 g/mol [1] [2]

Synonyms Methacrylic acid lithium salt; Lithium 2-methylprop-2-enoate [1] [2] [4]
Purity Available at >95.0% and =98% [2] [3]

Physical Form White to Light yellow powder to crystal [2] [3]

Storage Hygroscopic; recommended to store sealed in a cool, dark place at room

temperature or 2-8°C [2] [3]
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Property Value | Description
Hazard H315, H319 (Causes skin and serious eye irritation) [2]
Statements

Research Context and Synthesis Clues

While a direct synthesis procedure is not detailed, the search results provide strong indirect evidence and

context for how this compound is used in research, which implies its method of preparation.

e Use in Polymer Research: Lithium methacrylate is a monomer used in synthesizing specialized
polymers. One key application is in the creation of lithium ion-imprinted polymers (Li-lIPs) for the
selective recovery of lithium from sources like salt lake brines [5].

¢ Implied Synthesis Method: The standard practice in these studies is to prepare the monomer via a
simple acid-base reaction between methacrylic acid and a lithium base. A typical preparation
described is using methacrylic acid (MAA) as a functional monomer in combination with a lithium
salt and other agents to form the polymer network [5]. Another study explicitly lists "lithium
hydroxide (LiOH, = 98%)" among its materials for copolymer synthesis [6]. This strongly suggests
that the synthesis of lithium methacrylate can be achieved by reacting methacrylic acid with lithium
hydroxide.

Based on this information, the general synthesis logic can be summarized in the following diagram:

Methacrylic Acid
(Stabilizer-free)

Lithium Base
(e.g., LiOH)

. . > Lithium Methacrylate Purification & Isolation Pure Lithium Methacrylate
(Crude Product) (e.g., Recrystallization) (White to yellow powder))

Click to download full resolution via product page

Suggestions for Proceeding

Given the lack of an explicit protocol, here are some practical steps you can take:
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e Consult Specialized Suppliers: Reach out to the technical support teams of chemical suppliers like
TCI Chemicals [2] or ChemScene [3]. They often provide technical data sheets or synthetic
procedures for their products upon request.

¢ Adapt General Methodologies: The synthesis is a standard salt formation. You can adapt a general
procedure for preparing alkali metal salts of acrylic acid derivatives. This typically involves:

o Dissolving a lithium base like lithium hydroxide or lithium carbonate in water or a water/alcohol
mixture.

o Slowly adding methacrylic acid while stirring and cooling the mixture to control heat generation.

o Isolating the precipitated product via filtration or evaporation, followed by purification through
recrystallization.

¢ Review Patents: The patents in the search results focus on synthesizing methacrylic acid [7] [8], not
its lithium salt. However, exploring the patent literature for "lithium methacrylate preparation” may
yield more direct synthetic information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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